Ethyl 2-(ethoxymethylene)acetoacetate
Overview
Description
Ethyl 2-(ethoxymethylene)acetoacetate is a chemical compound with the molecular formula C9H14O4 . It is used as a substrate in the synthesis of multisubstituted aromatic compounds . It is also used as a flavoring for food .
Synthesis Analysis
The synthesis of this compound involves a reaction with acetic anhydride at 130°C for 5 hours . The reaction is cooled to room temperature and concentrated under reduced pressure to remove triethyl orthoformate and acetic anhydride . The remainder of acetic anhydride and triethyl orthoformate is removed by distillation .
Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms . The average mass of the molecule is 186.205 Da and the monoisotopic mass is 186.089203 Da .
Chemical Reactions Analysis
This compound undergoes various chemical reactions. For instance, it can form enolates that are good at SN2 reactions . These enolates can act as nucleophiles on alkyl halides, acyl (acid) chlorides, and more .
Physical And Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3 . Its boiling point is 268.8±30.0 °C at 760 mmHg . The vapour pressure is 0.0±0.6 mmHg at 25°C . The molar refractivity is 47.2±0.3 cm3 .
Scientific Research Applications
Novel Synthesis Applications
Synthesis of Pyridin-2(1H)-thiones and Thieno[2,3-b]-pyridines : Ethoxymethylenes like ethyl acetoacetate have been used in the synthesis of pyridinthione derivatives, which are further processed into thieno[2,3-b]pyridine derivatives (Elgemeie & Ramiz, 1990).
Preparation of 2-Methoxyimino Acetates : Ethyl acetoacetate serves as a raw material in synthesizing ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, improving the synthesis process and reducing production costs (Jing, 2003).
Introduction of 1,3-Dithiolan-2-yl Group : Ethyl acetoacetate is involved in the introduction of a 1,3-dithiolan-2-yl group into active methylene compounds, demonstrating its versatility in chemical modifications (Tanimoto et al., 1978).
Catalytic and Chelate Synthesis
Rhodium(II) Acetate-Catalyzed Reactions : Ethyl acetoacetate derivatives undergo Rhodium(II) acetate-catalyzed decomposition, forming various organic compounds, illustrating its role in catalyzed reactions (Taylor & Davies, 1983).
Chelate Synthesis of Pyridines : Ethyl acetoacetate is used in the chelate synthesis of 3-ethoxycarbonyl-4-hydroxy-2-trifluoromethylpyridine, demonstrating its application in producing complex organic structures (Dorokhov et al., 1995).
Miscellaneous Applications
Synthetic Equivalent of Ethoxycarbonylnitrile Oxide : Ethyl 2-nitroacetoacetate, a derivative, serves as a precursor for ethoxycarbonylnitrile oxide and other organic compounds, showcasing its application in organic synthesis (Kislyi et al., 1994).
Synthesis of 5-Deazaaminopterin Analogues : It is used in the condensation process to produce pyridine derivatives, which are key intermediates in synthesizing medically relevant compounds (Su et al., 1988).
Improvement of Biodiesel Properties : Ethyl acetoacetate has been explored as a bio-based diluent to enhance the cold flow properties of biodiesel, demonstrating its potential in renewable energy applications (Cao et al., 2014).
Mechanism of Action
Target of Action
Ethyl 2-(ethoxymethylene)acetoacetate is a chemical compound with the molecular formula C9H14O4 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known to participate in various chemical reactions, such as esterification
Biochemical Pathways
It is known to be involved in the synthesis of certain compounds , but the specific pathways and their downstream effects require further investigation.
Result of Action
Safety and Hazards
properties
IUPAC Name |
ethyl (2E)-2-(ethoxymethylidene)-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O4/c1-4-12-6-8(7(3)10)9(11)13-5-2/h6H,4-5H2,1-3H3/b8-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNASCUBBFNCFQO-SOFGYWHQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=C(C(=O)C)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C=C(\C(=O)C)/C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3788-94-1 |
Source
|
| Record name | Ethyl 2-(ethoxymethylene)acetoacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003788941 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3788-94-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=32775 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 2-(ethoxymethylene)acetoacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.146 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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